BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 3-Methyl-2-
Oxopentanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Pentanoic acid, 3-methyl-2-oxo-,
Compound Name:

(35)-
CAS No.: 24809-08-3
Cat. No.: B1218809

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-2-oxopentanoic acid, also known as a-keto-f3-methylvaleric acid or ketoisoleucine, is a
branched-chain a-keto acid (BCKA) derived from the transamination of the essential amino
acid L-isoleucine. This compound is a key metabolite in the catabolism of branched-chain
amino acids (BCAAs). Dysregulation of its metabolism is centrally implicated in the
pathophysiology of the inherited metabolic disorder Maple Syrup Urine Disease (MSUD), where
its accumulation, along with other BCAAs and their corresponding keto acids, leads to severe
neurological damage.[1] Consequently, 3-methyl-2-oxopentanoic acid serves as a critical
biomarker for MSUD and a valuable tool for researchers studying BCAA metabolism,
neurotoxicity, and potential therapeutic interventions for related metabolic disorders. This
document provides a comprehensive overview of the commercial sources, purity, and detailed
protocols for the application of 3-methyl-2-oxopentanoic acid in a research setting.

Commercial Sources and Purity

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1218809#bc-rfq
https://linkinghub.elsevier.com/retrieve/pii/S2950199724000119
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

3-Methyl-2-oxopentanoic acid and its more stable sodium salt are available from several
commercial suppliers. The purity of the compound is a critical consideration for experimental
consistency and accuracy. The following table summarizes the available forms, purities, and
analytical methods used for characterization by various vendors.

. Product CAS . Analytical
Supplier Form Purity
Name Number Method
3-Methyl-2-
Sigma- oxopentanoic N
) ) ) 3715-31-9 Powder >98% Not specified
Aldrich acid sodium
salt
3-Methyl-2- Gas
TCI ] Powder to
) oxovaleric 1460-34-0 >95.0% Chromatogra
Chemicals ) lump
Acid phy (GC)
bC 3-Methyl-2-
] oxovaleric 1460-34-0 Not specified 98.9% Not specified
Chemicals )
acid
3-Methyl-2-
CymitQuimic oxopentanoic ] N
) ) 3715-31-9 Solid 98% Not specified
a acid sodium
salt
DL-3-Methyl-
Alfa 2-oxovaleric - -
] ) ) 66872-74-0 Not specified 96% Not specified
Chemistry acid sodium
salt

Signaling Pathway

The primary signaling pathway involving 3-methyl-2-oxopentanoic acid is the catabolism of
branched-chain amino acids. This pathway is crucial for maintaining amino acid homeostasis
and providing energy. A key regulatory point in this pathway is the branched-chain a-keto acid
dehydrogenase (BCKDH) complex, which catalyzes the irreversible oxidative decarboxylation
of 3-methyl-2-oxopentanoic acid and other BCKAs.
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Seed Neuronal Cells
in 96-well Plate

O '

Incubate for 24h

Prepare Reagents

(Assay Buffer, Substrate, Cofactors) Treat Cells with

l 3-Methyl-2-oxopentanoic acid

Prepare 96-well Plate
- Add mitochondrial extract
- Add cofactor solution Incubate for 24-48h

Initiate Reaction

Add 3-methyl-2-oxopentanoic acid Perform MTT Assay

Measure Absorbance at 340 nm

(Kinetic Read at 37°C) Measure Absorbance at 570 nm

Data Analysis
- Calculate rate of NADH production
- Normalize to protein concentration

Data Analysis
- Calculate % Cell Viability
- Determine 1C50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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